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Compound of Interest

Compound Name: 2-Amino-6-hydroxybenzoic acid

Cat. No.: B1282457 Get Quote

Audience: Researchers, scientists, and drug development professionals.

Introduction 2-Amino-6-hydroxybenzoic acid is a valuable building block in pharmaceutical

synthesis.[1] The purity of this compound is critical for the successful synthesis of downstream

products and active pharmaceutical ingredients (APIs). Recrystallization is a fundamental and

effective technique for purifying solid organic compounds, which relies on the differences in

solubility of the target compound and its impurities in a selected solvent at varying

temperatures. This document provides a detailed protocol for the purification of 2-Amino-6-
hydroxybenzoic acid by recrystallization, including solvent selection, experimental

procedures, and troubleshooting.

Physicochemical Properties of 2-Amino-6-
hydroxybenzoic Acid
A summary of the key physical and chemical properties of 2-Amino-6-hydroxybenzoic acid is

presented below. This data is essential for understanding the compound's behavior during the

purification process.
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Property Value Reference

Molecular Formula C₇H₇NO₃ [1][2][3]

Molecular Weight 153.14 g/mol [2][3]

Appearance Light Brown to Brown Solid [1]

Melting Point ~148°C [1]

pKa 3.30 ± 0.25 (Predicted) [1]

Solubility
Slightly soluble in DMSO and

Methanol
[1]

Experimental Protocols
Solvent Selection
The choice of an appropriate solvent is the most critical step in recrystallization. An ideal

solvent should:

Completely dissolve the compound at high temperatures (near the solvent's boiling point).

Poorly dissolve the compound at low temperatures (room temperature or below).

Dissolve impurities readily at all temperatures or not at all.

Be chemically inert to the compound.

Be volatile enough to be easily removed from the purified crystals.

Given the polar nature of 2-Amino-6-hydroxybenzoic acid, with its amino, hydroxyl, and

carboxylic acid functional groups, polar solvents are suitable candidates.[4] Water, ethanol,

methanol, or mixtures thereof are often good starting points.[4]

Protocol for Solvent Screening:

Place approximately 20-30 mg of crude 2-Amino-6-hydroxybenzoic acid into several small

test tubes.
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To each tube, add a different potential solvent (e.g., water, ethanol, methanol, ethyl acetate,

ethanol/water mixture) dropwise at room temperature, shaking after each addition. Observe

the solubility.

If the compound is insoluble or sparingly soluble at room temperature, gently heat the test

tube in a water bath. Continue adding the solvent dropwise until the solid dissolves

completely.

Allow the solution to cool slowly to room temperature, and then place it in an ice-water bath.

Observe the formation of crystals. The solvent that yields a large quantity of crystals upon

cooling is a good candidate for recrystallization.

Recrystallization Protocol
This protocol outlines the step-by-step procedure for purifying 2-Amino-6-hydroxybenzoic
acid.

Materials:

Crude 2-Amino-6-hydroxybenzoic acid

Selected recrystallization solvent (e.g., water or an ethanol/water mixture)

Erlenmeyer flasks (at least two)

Heating mantle or hot plate

Buchner funnel and filter flask

Filter paper

Glass stirring rod

Boiling chips

Ice bath

Procedure:
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Dissolution: Place the crude 2-Amino-6-hydroxybenzoic acid and a few boiling chips in an

Erlenmeyer flask. Add the minimum amount of the selected hot solvent to completely

dissolve the solid with gentle heating and stirring.[4] Adding too much solvent will reduce the

recovery yield.[5]

Decolorization (Optional): If the solution is highly colored due to impurities, remove it from

the heat and add a small amount of activated charcoal. Reheat the solution to boiling for a

few minutes. The charcoal will adsorb colored impurities.

Hot Filtration: Quickly filter the hot solution through a pre-heated funnel with fluted filter

paper into a clean, pre-heated Erlenmeyer flask.[6][7] This step removes insoluble impurities

and activated charcoal (if used). Pre-heating the apparatus prevents premature

crystallization of the product on the funnel.[6]

Crystallization: Cover the flask with a watch glass and allow the filtrate to cool slowly and

undisturbed to room temperature. Slow cooling is crucial for the formation of large, pure

crystals.[6] Once the flask reaches room temperature, place it in an ice bath for at least 30

minutes to maximize crystal formation.[4][6]

Isolation: Collect the purified crystals by vacuum filtration using a Buchner funnel and a clean

filter flask.[6]

Washing: Wash the crystals on the filter paper with a small amount of ice-cold

recrystallization solvent to remove any remaining soluble impurities.[6][7]

Drying: Allow the crystals to air-dry on the filter paper by drawing air through the funnel for

some time. For complete drying, transfer the crystals to a watch glass and place them in a

vacuum oven at a low temperature (e.g., 50-60°C) until a constant weight is achieved.[6]

Illustrative Data Presentation
The following table presents illustrative data from a typical recrystallization of an aromatic

amino acid, demonstrating the effectiveness of the purification process. Actual results may vary

depending on the initial purity and experimental conditions.
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Parameter Before Recrystallization After Recrystallization

Appearance Brownish Powder
Off-white to Pale Yellow

Crystalline Solid

Purity (by HPLC) ~94% >99%

Melting Point 145-148°C 147-149°C

Recovery Yield N/A 80-90% (Typical)

Visualizations
Experimental Workflow Diagram
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Start: Crude 2-Amino-6-hydroxybenzoic acid

1. Dissolution
Add minimum hot solvent to crude solid in Erlenmeyer flask.

2. Decolorization (Optional)
Add activated charcoal and boil.

3. Hot Filtration
Filter hot solution to remove insoluble impurities.

Skip if not needed

4. Crystallization
Cool filtrate slowly to room temperature, then in an ice bath.

5. Isolation
Collect crystals via vacuum filtration.

6. Washing
Wash crystals with small amount of ice-cold solvent.

7. Drying
Dry crystals in a vacuum oven.

End: Pure Crystalline Product

Click to download full resolution via product page

Caption: Workflow for the purification of 2-Amino-6-hydroxybenzoic acid.
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Logical Relationship Diagram

Conditions State of Components

Outcomes

Solvent Choice
(e.g., Water)

Dissolved in Solution

Temperature

High Temp

Crystallized (Solid)

Low Temp

2-Amino-6-hydroxybenzoic acidSoluble Impurity

High & Low Temp

Slow Cooling

Click to download full resolution via product page

Caption: Relationship between conditions, components, and outcomes in recrystallization.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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